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Compound of Interest

Compound Name: MES hydrate

Cat. No.: B104723 Get Quote

Technical Support Center: MES Buffer
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals who encounter issues

with MES (2-(N-morpholino)ethanesulfonic acid) buffer, particularly the yellowing phenomenon

observed after autoclaving.

Troubleshooting Guide: MES Buffer Discoloration
Issue: MES buffer solution has turned yellow.

This guide will help you identify the cause of the discoloration and provide appropriate solutions

to ensure the integrity of your experiments.

Step 1: Identify the Cause of Discoloration
The primary cause of MES buffer turning yellow is degradation due to exposure to high

temperatures, such as during autoclaving.[1][2][3][4][5] Other contributing factors can include

prolonged storage, and exposure to light.[2][6]

Step 2: Assess the Impact on Your Experiment
While the solution may appear yellow, the pH of the MES buffer generally does not change

significantly after autoclaving.[2][3] However, the presence of degradation products, though

their exact identity is unknown, could potentially interfere with sensitive downstream

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b104723?utm_src=pdf-interest
https://biochemazone.com/0-1mol-l-mes-buffer-properties-preparation/
https://www.researchgate.net/post/Stability_of_MES_Buffer
https://alfaaesar.cnreagent.com/pdetail105246.html
http://www.protocol-online.org/biology-forums/posts/8499.html
https://www.reddit.com/r/labrats/comments/1ibit1d/what_buffers_can_not_be_autoclaved/
https://www.researchgate.net/post/Stability_of_MES_Buffer
http://www.protocol-online.org/biology-forums-2/posts/16309.html
https://www.researchgate.net/post/Stability_of_MES_Buffer
https://alfaaesar.cnreagent.com/pdetail105246.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


applications.[2] For critical experiments like protein crystallization or sensitive enzyme assays,

using a discolored solution is not recommended.

Step 3: Recommended Solutions & Corrective Actions
Based on the cause and potential impact, follow the appropriate corrective action below.

Identified Cause Recommended Action Preventative Measures

Autoclaving
Discard the yellowed buffer

and prepare a fresh solution.

Do not autoclave MES buffer.

[1][3][4] Use filter sterilization

with a 0.22 µm filter to ensure

sterility.[1][4][7][8]

Prolonged Storage / Aging

If the buffer is old and has

turned yellow, it is best to

discard it and prepare a fresh

batch.[2]

Prepare fresh MES buffer as

needed. If storage is

necessary, store it at 4°C and

protect it from light.[2]

Light Exposure
If discoloration is due to light

exposure, discard the solution.

Store MES buffer solutions in

dark or amber bottles to

minimize light exposure.[2]

Frequently Asked Questions (FAQs)
Q1: Why does my MES buffer turn yellow after autoclaving?

A1: MES buffer turns yellow upon autoclaving due to chemical degradation caused by the high

temperatures.[1][2][3][4][5] While the exact identity of the yellow degradation product is

unknown, this color change indicates that the buffer is no longer in its original, pure state.[2]

Q2: Can I still use MES buffer that has turned yellow?

A2: Although the pH of the autoclaved, yellowed MES buffer may not change significantly, it is

not recommended for use in critical applications.[2][3] The degradation products could

potentially interfere with your experiment. For routine, non-sensitive applications, it might be

usable, but it is always best to err on the side of caution and use a freshly prepared, clear

solution.
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Q3: What is the correct way to sterilize MES buffer?

A3: The recommended method for sterilizing MES buffer is by filtration through a 0.22 µm filter.

[1][4][7][8] This method effectively removes microbial contamination without inducing heat-

related degradation.

Q4: How should I store MES buffer to prevent it from turning yellow?

A4: To maintain the stability of your MES buffer, store it at 4°C in a dark or amber-colored bottle

to protect it from light.[2] It is also advisable to prepare fresh buffer and avoid long-term

storage.

Q5: Besides autoclaving, are there other factors that can cause MES buffer to turn yellow?

A5: Yes, prolonged storage (aging) and exposure to light can also lead to the yellowing of MES

buffer over time.[2][6]

Experimental Protocols & Methodologies
Preparation and Sterilization of 0.5M MES Buffer

Weighing: Accurately weigh out 97.62 grams of MES free acid powder.

Dissolving: Suspend the powder in approximately 800 mL of deionized water.

pH Adjustment: Adjust the pH to the desired value using a concentrated sodium hydroxide

(NaOH) solution.

Final Volume: Bring the total volume to 1 liter with deionized water.

Sterilization: Pass the solution through a sterile 0.22 µm filter into a sterile container.

Storage: Store the sterilized buffer at 4°C, protected from light.
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Troubleshooting MES Buffer Discoloration

Start: MES Buffer is Yellow

Was the buffer autoclaved?

Cause: Heat Degradation
Action: Discard Buffer

Yes

Check Storage Conditions

No

Solution:
Prepare fresh MES buffer.

Sterilize by filtration (0.22 µm).
Store at 4°C, protected from light.

Cause: Aging / Light Exposure
Action: Discard Buffer

Improper

If storage was correct,
consider buffer purity.
Prepare fresh buffer.

Proper

Click to download full resolution via product page

Caption: Troubleshooting workflow for yellow MES buffer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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